methyl 3-[(2-chlorobenzoyl)amino]-2-butenoate

• IUPAC Name: methyl (E)-3-[(2-chlorobenzoyl)amino]but-2-enoate
• InChI: InChI=1S/C12H12ClNO3/c1-8(7-11(15)17-2)14-12(16)9-5-3-4-6-10(9)13/h3-7H,1-2H3,(H,14,16)/b8-7+
• InChI Key: ATIAANMRWNEEQL-BQYQJAHWSA-N
• Canonical SMILES: CC(=CC(=O)OC)NC(=O)C1=CC=CC=C1Cl
• Isomeric SMILES: C/C(=C\C(=O)OC)/NC(=O)C1=CC=CC=C1Cl
• Molecular Formula: C12H12ClNO3
• Molecular Weight: 253.68 g/mol

Description

Methyl 3-[(2-chlorobenzoyl)amino]-2-butenoate is a chemical compound that has been widely studied for its potential applications in various fields. This compound has been found to have significant effects on the biochemical and physiological processes of living organisms, making it a promising candidate for further research. In

Scientific Research Applications

Methyl 3-[(2-chlorobenzoyl)amino]-2-butenoate has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. One of the primary applications of this compound is its use as a starting material for the synthesis of other compounds with potential pharmaceutical properties. Additionally, this compound has been found to have significant effects on the biochemical and physiological processes of living organisms, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of methyl 3-[(2-chlorobenzoyl)amino]-2-butenoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been found to have significant effects on the activity of enzymes involved in the metabolism of various compounds, as well as on certain receptors in the body that are involved in the regulation of physiological processes.
Biochemical and Physiological Effects
Methyl 3-[(2-chlorobenzoyl)amino]-2-butenoate has been found to have significant effects on the biochemical and physiological processes of living organisms. This compound has been shown to inhibit the activity of certain enzymes involved in the metabolism of various compounds, including fatty acids and carbohydrates. Additionally, methyl 3-[(2-chlorobenzoyl)amino]-2-butenoate has been found to have effects on certain receptors in the body that are involved in the regulation of physiological processes, including inflammation and pain.

Advantages and Limitations for Lab Experiments

Methyl 3-[(2-chlorobenzoyl)amino]-2-butenoate has several advantages and limitations for lab experiments. One of the primary advantages of this compound is its ability to inhibit the activity of certain enzymes and receptors in the body, making it a useful tool for studying the biochemical and physiological processes of living organisms. Additionally, this compound has been found to have significant effects on the metabolism of various compounds, making it a useful tool for studying metabolic pathways. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of methyl 3-[(2-chlorobenzoyl)amino]-2-butenoate. One potential direction is the further exploration of its potential applications in medicinal chemistry and pharmacology. This compound has been found to have significant effects on the biochemical and physiological processes of living organisms, making it a promising candidate for further research in these fields. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential toxicity, which could help to inform its use in future experiments. Finally, the synthesis method for this compound could be optimized to improve the yield and purity of the final product.